Cas no 2248836-29-3 (4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide)

• Product Name: 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide
• CAS No: 2248836-29-3
• MF: C₂₄H₂₈N₂O₈S₂
• MW: 536.61772441864
• CID: 5354945
• Update Time: 2025-05-24

4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethoxy-N1,N3-bis(4-methoxybenzyl)benzene-1,3-disulfonamide
• 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide
• Z3243746255
• 4,6-dimethoxy-1-N,3-N-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide

• Inchi： 1S/C24H28N2O8S2/c1-31-19-9-5-17(6-10-19)15-25-35(27,28)23-14-24(22(34-4)13-21(23)33-3)36(29,30)26-16-18-7-11-20(32-2)12-8-18/h5-14,25-26H,15-16H2,1-4H3
• InChI Key： KJOCKSRCQCKDOY-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C=1)S(NCC1C=CC(=CC=1)OC)(=O)=O)OC)OC)(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 788
• XLogP3: 2.7
• Topological Polar Surface Area: 146

Additional information on 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide

Introduction to 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide (CAS No. 2248836-29-3)

4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2248836-29-3, belongs to a class of molecules characterized by its aromatic backbone and multiple functional groups, which contribute to its unique chemical properties and biological activities. The presence of methoxy and sulfonamide groups in its structure imparts specific reactivity and interaction capabilities, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of this compound can be represented as C₂₆H₃₀N₂O₈S₂, reflecting its complex composition. The aromatic core is substituted with methoxy groups at the 4 and 6 positions, while the N1 and N3 positions are chelated with bulky (4-methoxyphenyl)methyl groups. Additionally, the 1,3-disulfonamide moiety introduces strong electron-withdrawing effects, which can influence the compound's solubility, stability, and reactivity. These structural features make it a promising candidate for further investigation in drug discovery and molecular biology applications.

In recent years, there has been growing interest in compounds with multifunctional scaffolds due to their ability to interact with multiple biological targets simultaneously. The 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide structure aligns well with this trend, as it combines several pharmacophoric elements that could enhance its efficacy in modulating biological pathways. For instance, the sulfonamide group is well-known for its role in medicinal chemistry as a bioisostere for carboxylic acids and amides, often improving oral bioavailability and metabolic stability. Meanwhile, the methoxyphenyl substituents can contribute to hydrophobic interactions and binding affinity at protein targets.

Current research in the field of organic chemistry has highlighted the importance of optimizing molecular architectures to achieve desired pharmacological profiles. The (4-methoxyphenyl)methyl groups in this compound not only add bulk but also introduce additional methoxy functionalities, which could serve as points for further chemical modification or conjugation with other biomolecules. This flexibility makes it an attractive scaffold for designing derivatives with tailored properties. For example, researchers might explore acylation or alkylation reactions at the N1 and N3 positions to enhance binding interactions or modify pharmacokinetic parameters.

The sulfonamide disufate functionality further enhances the compound's potential as a lead molecule. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The disulfonate form may improve water solubility while maintaining the inherent reactivity of sulfonamides. This dual functionality could be exploited to develop dual-action drugs that target multiple disease pathways simultaneously—a strategy that has gained significant traction in modern drug development.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases that require multifaceted therapeutic approaches. For instance, cancer research has increasingly focused on targeting both genetic mutations and epigenetic modifications to achieve more comprehensive treatment outcomes. The 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide structure could be engineered to inhibit key enzymes involved in tumor proliferation or angiogenesis while also modulating immune responses against cancer cells.

In addition to oncology applications, this compound may find utility in other therapeutic areas such as neurodegenerative disorders or autoimmune diseases. The sulfonamide group has been extensively studied for its ability to cross the blood-brain barrier under certain conditions, making it a viable candidate for central nervous system (CNS) drug development. Meanwhile, the methoxyphenyl substituents could interact with receptors or enzymes implicated in neuroinflammation or synaptic dysfunction.

The synthesis of 4,6-dimethoxy-N1,N3-bis[(4-methoxyphenyl)methyl]benzene-1,3-disulfonamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity while minimizing unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations may be employed to construct key intermediates efficiently. Additionally, protecting group strategies could be utilized to safeguard reactive sites during multi-step synthesis.

The analytical characterization of this compound is equally critical for understanding its physicochemical properties and ensuring batch-to-batch consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy—both 1H and 13C—mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming structural integrity and purity levels. Furthermore， computational methods such as molecular dynamics simulations can provide insights into how this molecule might interact with biological targets at an atomic level.

The pharmacokinetic profile of 2248836-29-3 will play a pivotal role in determining its clinical viability if developed into a drug candidate. Factors such as solubility，bioavailability，metabolism，and excretion must be thoroughly evaluated through preclinical studies before advancing into human trials。 For instance， poor solubility could limit oral bioavailability，while rapid metabolism might necessitate higher dosages or alternative routes of administration。

In conclusion,2248836-29-3 represents an intriguing compound with significant potential across multiple therapeutic domains。 Its unique structural features—combining aromaticity，methoxy substitutions，and sulfonamide functionalities—make it a versatile scaffold for further exploration。 As research continues to uncover new biological targets and mechanisms，this molecule may emerge as a valuable tool in developing next-generation pharmaceuticals aimed at treating some of today’s most challenging diseases。